Cas no 1785412-06-7 (3-(4-Bromo-3,5-dimethylphenyl)piperidine)

• Product Name: 3-(4-Bromo-3,5-dimethylphenyl)piperidine
• CAS No: 1785412-06-7
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 5779446
• PubChem ID: 84808332
• Update Time: 2025-05-23

3-(4-Bromo-3,5-dimethylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1923889
• 1785412-06-7
• 3-(4-bromo-3,5-dimethylphenyl)piperidine
• 3-(4-Bromo-3,5-dimethylphenyl)piperidine

• Inchi： 1S/C13H18BrN/c1-9-6-12(7-10(2)13(9)14)11-4-3-5-15-8-11/h6-7,11,15H,3-5,8H2,1-2H3
• InChI Key： FHZSXONBEWAOTN-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C1CNCCC1

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-Bromo-3,5-dimethylphenyl)piperidine

3-(4-Bromo-3,5-Dimethylphenyl)Piperidine: A Comprehensive Overview

3-(4-Bromo-3,5-Dimethylphenyl)Piperidine, identified by the CAS number 1785412-06-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention for its potential applications in drug discovery and materials science.

The molecular structure of 3-(4-Bromo-3,5-Dimethylphenyl)Piperidine comprises a piperidine ring fused with a brominated aromatic ring. The piperidine moiety contributes to the compound's ability to interact with various biological targets, while the brominated aromatic ring enhances its stability and reactivity. This combination makes it a versatile building block in organic synthesis.

Recent studies have highlighted the role of 3-(4-Bromo-3,5-Dimethylphenyl)Piperidine in the development of novel pharmaceutical agents. Researchers have explored its potential as a lead compound for anti-inflammatory and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

In addition to its pharmacological applications, 3-(4-Bromo-3,5-Dimethylphenyl)Piperidine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. A team at Stanford University reported in 2023 that incorporating this compound into polymer blends significantly improved their electrical conductivity.

The synthesis of 3-(4-Bromo-3,5-Dimethylphenyl)Piperidine involves a multi-step process that typically begins with the bromination of a substituted benzene ring followed by cyclization to form the piperidine ring. Recent advancements in catalytic methods have streamlined this process, making it more efficient and scalable for industrial applications.

In conclusion, 3-(4-Bromo-3,5-Dimethylphenyl)Piperidine, CAS number 1785412-06-7, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications and ongoing research highlight its importance as a key compound in both academic and industrial settings.